Cas no 20349-39-7 (1-Naphthol-3,6-disulfonic acid disodium salt)

• Product Name: 1-Naphthol-3,6-disulfonic acid disodium salt
• CAS No: 20349-39-7
• MF: C₁₀H₆Na₂O₇S₂
• MW: 348.259982585907
• MDL: MFCD00003966
• CID: 51528
• PubChem ID: 87577832
• Update Time: 2025-04-18

1-Naphthol-3,6-disulfonic acid disodium salt Chemical and Physical Properties

Names and Identifiers

• 1-Naphthol-3,6-disulfonic acid disodium salt
• 4-Hydroxynaphthalene-2,7-disulphonic acid disodium salt
• 1-Naphthol-3,6-disulfonicaciddisodiumsalt(Technical)
• 1-Naphthol-3,6-disulfonic acid
• 1-Naphthol-3,6-disulfonic Acid Disodium Salt Hydrate
• 1-Naphthol-3,6-disulfonic acid, disodiuM salt, hydrate, tech.
• 1-Naphthol-3,6-Disulphonic Acid Disodium Salt
• 4-hyd
• 4-Hydroxy-2,7-naphthalenedisulfonic Acid Disodium Salt Hydrate
• DisodiuM 1-Naphthol-3,6-disulfonate Hydrate
• disodium 4-hydroxynaphthalene-2,7-disulfonate
• disodium 4-hydroxynaphthalene-2,7-disulphonate
• rudolf guercke acid disodium salt
• RUDOLF GUERCKE ACID DISODIUM SALT HYDRATE
• violet acid disodium salt
• Violet Acid Disodium Salt Hydrate
• FT-0600416
• AKOS015892717
• NSC 163929
• 2,7-Naphthalenedisulfonic acid, 4-hydroxy-, sodium salt
• 20349-39-7
• 2,7-Naphthalenedisulfonic acid, 4-hydroxy-, disodium salt
• Disodium 4-hydroxy-2,7-naphthalenedisulfonate
• AI3-28534
• NS00084461
• 2,7-Naphthalenedisulfonic acid, 4-hydroxy-, sodium salt (1:?)
• MFCD00003966
• disodium;4-hydroxynaphthalene-2,7-disulfonate
• W-107628
• 2,7-Naphthalenedisulfonic acid, 4-hydroxy-, sodium salt (1:2)
• 4-Hydroxy-2,7-naphthalenedisulfonic acid disodium salt
• Naphthol disulfonic acid sodium
• V0037
• DTXSID4066597
• 1-Naphthol-3,6-disulfonic acid, sodium salt
• Disodium 1-Naphthol-3,6-disulfonate
• Sodium 4-hydroxynaphthalene-2,7-disulfonate
• disodium;4-hydroxynaphthalene-2, 7-disulfonate
• starbld0032498
• 79873-37-3
• EINECS 243-754-8
• SCHEMBL565059
• 1-Naphthol-3 pound not6-disulfonic acid pound not disodium salt

• MDL： MFCD00003966
• Inchi： 1S/C10H8O7S2.2Na/c11-10-5-8(19(15,16)17)4-6-3-7(18(12,13)14)1-2-9(6)10;;/h1-5,11H,(H,12,13,14)(H,15,16,17);;/q;2*+1/p-2
• InChI Key： RJMDNLVCFLKDBY-UHFFFAOYSA-L
• SMILES： S(C1=CC(=C2C=CC(=CC2=C1)S(=O)(=O)[O-])O)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 347.93500
• Monoisotopic Mass: 347.935
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -1.6
• Topological Polar Surface Area: 135

Experimental Properties

• Color/Form: Pink solid, odourless2. density (g/ml, 25/4 ℃)
• Melting Point: 300ºC
• PSA: 151.39000
• LogP: 2.51520

1-Naphthol-3,6-disulfonic acid disodium salt Security Information

• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：Store in a cool, dry place. Store in tightly closed containers.